3-Mercaptoisobutyric acid

Description

3-Mercaptoisobutyric acid is an organic compound with the molecular formula $C_4H_8O_2S$ and a molecular mass of 120.17 . Other names for this substance include 3-Mercapto-2-methylpropanoic acid, Propanoic acid, 3-mercapto-2-methyl-, and Isobutyric acid, β-mercapto- . It is also referred to as 3-mercapto-2-methylpropionic acid . The compound's boiling point is between 120-122 °C at a pressure of 12 Torr . A preparation method for 3-acetylmercapto-2-methylpropanoic acid involves acetylation of 3-mercaptoisobutyric acid .

3-Mercaptopropionic acid (3-MPA), a similar compound, is an organosulfur compound with the formula $HSCH_2CH_2CO_2H$ . It contains both carboxylic acid and thiol groups . 3-MPA is utilized across various industries as a stabilizer, antioxidant, catalyst, and chemical intermediate . It serves as a chain transfer agent in polymerizations and in the production of PVC stabilizers . Moreover, it is useful in pharmaceutical processes, including as an enzyme inhibitor, GABA agent, and convulsant .

Additionally, 3-MPA is used to prepare hydrophilic self-assembled monolayers (SAMs) and gold nanoparticles, capitalizing on gold's affinity for sulfur ligands . In the food and beverage sector, 3-MPA functions as a flavoring agent . It can also be esterified with polyols to create thiol-based polymer cross-linking agents . Another application involves its use as a capping agent on quantum dots for biomedical applications and in modifying iron oxide nanoparticles for extracting ions from biological samples .

• CAS No.: 26473-47-2
• Product Name: 3-Mercaptoisobutyric acid
• Molecular Formula: C4H8O2S
• Molecular Weight: 120.17 g/mol
• IUPAC Name: 2-methyl-3-sulfanylpropanoic acid
• Standard InChI: InChI=1S/C4H8O2S/c1-3(2-7)4(5)6/h3,7H,2H2,1H3,(H,5,6)
• Standard InChIKey: MHRDCHHESNJQIS-UHFFFAOYSA-N
• SMILES: CC(CS)C(=O)O
• Canonical SMILES: CC(CS)C(=O)O
• Appearance: Pale Yellow Oil
• Purity: > 95%
• Synonyms: 3-mercapto-2-methylpropionate; 3-mercapto-2-methylpropionic acid; 3-mercapto-2-methylpropionic acid, monocalcium salt; 3-mercapto-2-methylpropionic acid, monopotassium salt; 3-mercapto-2-methylpropionic acid, monosodium salt; MMPA
• PubChem Compound: 152910
• Last Modified: Aug 15 2023